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Abstract
This application note details a robust and sensitive method for the quantification of Bedaquiline

(BDQ) and its primary metabolite, N-monodesmethyl Bedaquiline (M2), in human plasma using

liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol is intended for

researchers, scientists, and drug development professionals involved in pharmacokinetic

studies, therapeutic drug monitoring, and clinical trials of Bedaquiline. The described method

utilizes a simple protein precipitation for sample preparation and has been validated for

linearity, accuracy, precision, and stability, demonstrating its suitability for high-throughput

analysis.

Introduction
Bedaquiline is a diarylquinoline antimycobacterial agent approved for the treatment of

multidrug-resistant tuberculosis (MDR-TB)[1]. It acts by inhibiting mycobacterial ATP synthase,

an essential enzyme for the energy production of Mycobacterium tuberculosis[2]. Due to its

exposure-dependent efficacy, monitoring plasma concentrations of Bedaquiline and its less

active M2 metabolite is crucial for optimizing treatment regimens and ensuring patient safety[1]
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[3]. This document provides a comprehensive protocol for the accurate and precise

quantification of Bedaquiline in human plasma.

Experimental
Materials and Reagents

Bedaquiline reference standard

Bedaquiline-D6 (internal standard, IS)

N-monodesmethyl Bedaquiline (M2) reference standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Human plasma (drug-free)

Deionized water

Instrumentation
A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) system equipped

with a triple quadrupole mass spectrometer and an electrospray ionization (ESI) source is

recommended.

Analytical column: A reverse-phase C18 column, such as a Zodiac C18 (50 x 4.6 mm, 5 µm)

or equivalent, is suitable for separation[4].

Protocol
Standard and Quality Control (QC) Sample Preparation

Stock Solutions (1 mg/mL): Prepare individual stock solutions of Bedaquiline and M2 by

dissolving the accurately weighed reference standards in methanol.
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Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a stock solution of Bedaquiline-D6

in methanol.

Working Solutions: Prepare serial dilutions of the Bedaquiline and M2 stock solutions in

methanol:water (50:50, v/v) to create calibration standards and quality control (QC) samples.

Spiking: Spike drug-free human plasma with the working solutions to achieve the desired

concentrations for the calibration curve and QC samples.

Sample Preparation (Protein Precipitation)
Pipette 50 µL of plasma sample (calibration standard, QC, or unknown) into a

microcentrifuge tube.

Add 150 µL of the internal standard working solution (Bedaquiline-D6 in acetonitrile).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis
Injection Volume: 5 µL

Chromatographic and Mass Spectrometric Conditions: The following tables summarize the

recommended starting conditions. These may require optimization based on the specific

instrumentation used.

Data Presentation
Table 1: Chromatographic Conditions
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Parameter Condition

Column Zodiac C18 (50 x 4.6 mm, 5 µm)[4]

Mobile Phase A 5 mM Ammonium formate in 0.1% formic acid[4]

Mobile Phase B Methanol[4]

Gradient Isocratic: 10% A, 90% B[4]

Flow Rate 1.0 mL/min[4]

Column Temperature 40 °C

Run Time Approximately 3 minutes

Table 2: Mass Spectrometer Settings (Multiple Reaction
Monitoring - MRM)

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

Bedaquiline 555.2 524.2 200 35

M2 541.2 510.2 200 35

Bedaquiline-D6

(IS)
561.2 530.2 200 35

Note: Ion transitions and collision energies should be optimized for the specific instrument

used.

Table 3: Method Validation Summary
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Parameter Result

Linearity Range (Bedaquiline) 5 - 1800 ng/mL[4]

Correlation Coefficient (r²) ≥ 0.99[4]

Accuracy (% Bias) Within ±15% (±20% at LLOQ)

Precision (% CV) < 15% (< 20% at LLOQ)

Recovery > 85%

Lower Limit of Quantification (LLOQ) 5 ng/mL[4]

Table 4: Stability of Bedaquiline in Human Plasma
Condition Duration

Stability (% of Initial
Concentration)

Bench-top (Room

Temperature)
24 hours ≥ 85%

Autosampler (4 °C) 48 hours ≥ 85%

Freeze-Thaw Cycles (-80 °C) 3 cycles ≥ 85%

Long-term (-80 °C) 90 days ≥ 85%

Visualizations
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Sample Preparation

LC-MS/MS Analysis

50 µL Human Plasma

Add 150 µL IS in Acetonitrile

Vortex (1 min)

Centrifuge (14,000 rpm, 10 min)

Transfer Supernatant

Inject 5 µL

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Data Acquisition & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Bedaquiline quantification.
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Discussion
The presented LC-MS/MS method provides a reliable and high-throughput approach for the

quantification of Bedaquiline and its M2 metabolite in human plasma. The simple protein

precipitation sample preparation method is efficient and cost-effective. The method has been

shown to be linear, accurate, precise, and robust, meeting the regulatory requirements for

bioanalytical method validation. This protocol can be readily implemented in clinical and

research laboratories for pharmacokinetic and therapeutic drug monitoring of Bedaquiline.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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